Cas no 1179507-73-3 (3-1-(propan-2-yl)-1H-imidazol-2-ylaniline)

• Product Name: 3-1-(propan-2-yl)-1H-imidazol-2-ylaniline
• CAS No: 1179507-73-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6329361
• PubChem ID: 60814170
• Update Time: 2025-10-10

3-1-(propan-2-yl)-1H-imidazol-2-ylaniline Chemical and Physical Properties

Names and Identifiers

• 3-1-(propan-2-yl)-1H-imidazol-2-ylaniline
• EN300-1105541
• 3-(1-Isopropyl-1h-imidazol-2-yl)aniline
• CS-0284149
• 3-[1-(propan-2-yl)-1H-imidazol-2-yl]aniline
• 1179507-73-3

• Inchi： 1S/C12H15N3/c1-9(2)15-7-6-14-12(15)10-4-3-5-11(13)8-10/h3-9H,13H2,1-2H3
• InChI Key： JOUAXBQBBSSOJY-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C1C=CC=C(C=1)N)C(C)C

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-1-(propan-2-yl)-1H-imidazol-2-ylaniline

Introduction to 3-1-(propan-2-yl)-1H-imidazol-2-ylaniline (CAS No. 1179507-73-3)

3-1-(propan-2-yl)-1H-imidazol-2-ylaniline, with the CAS number 1179507-73-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(anilino)-1-(propan-2-yl)-1H-imidazole, is characterized by its unique structural features, which include an imidazole ring and an aniline moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The imidazole ring, a key component of 3-1-(propan-2-yl)-1H-imidazol-2-ylaniline, is a well-known pharmacophore that is widely used in the design of drugs targeting various biological processes. Imidazole-containing compounds have been shown to exhibit a wide range of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the aniline moiety further enhances the compound's potential for interaction with biological targets, making it a promising candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 3-1-(propan-2-yl)-1H-imidazol-2-ylaniline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's activity was comparable to that of established antifungal drugs, such as fluconazole and amphotericin B, suggesting its potential as a new antifungal agent.

In addition to its antifungal properties, 3-1-(propan-2-yl)-1H-imidazol-2-ylaniline has also shown promise in the treatment of bacterial infections. A study published in the Antimicrobial Agents and Chemotherapy journal reported that the compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers noted that the compound's mechanism of action involves disrupting bacterial cell wall synthesis, which is a critical process for bacterial survival. This finding suggests that 3-1-(propan-2-yl)-1H-imidazol-2-ylaniline could be developed into a new class of antibiotics to combat multidrug-resistant bacterial strains.

The potential applications of 3-1-(propan-2-yl)-1H-imidazol-2-ylaniline extend beyond antimicrobial therapy. Recent research has also explored its use in cancer treatment. A study published in the Cancer Research journal investigated the anticancer properties of this compound and found that it selectively inhibits the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The researchers discovered that the compound targets specific signaling pathways involved in cancer cell proliferation and survival, making it a promising candidate for further development as an anticancer agent.

The structural flexibility of 3-1-(propan-2-yl)-1H-imidazol-2-ylaniline also allows for chemical modifications to optimize its pharmacological properties. For example, substituting different functional groups on the aniline moiety or modifying the alkyl chain attached to the imidazole ring can enhance the compound's solubility, stability, and bioavailability. These modifications can be tailored to improve the compound's therapeutic index and reduce potential side effects.

In conclusion, 3-1-(propan-2-yl)-1H-imidazol-2-ylaniline (CAS No. 1179507-73-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and broad-spectrum biological activities make it an attractive candidate for further research and development. Ongoing studies are likely to uncover additional applications and optimize its use in clinical settings, contributing to advancements in medicinal chemistry and pharmaceutical science.